Cas no 1335220-62-6 (4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid)
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}-benzoic acid
- Benzoic acid, 4-[[(2R,6S)-2,6-dimethyl-4-morpholinyl]methyl]-, rel-
- 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
-
- MDL: MFCD20232916
- Inchi: 1S/C14H19NO3/c1-10-7-15(8-11(2)18-10)9-12-3-5-13(6-4-12)14(16)17/h3-6,10-11H,7-9H2,1-2H3,(H,16,17)/t10-,11+
- InChI Key: PDXOUFOUVXIPDL-PHIMTYICSA-N
- SMILES: C(O)(=O)C1=CC=C(CN2C[C@H](C)O[C@H](C)C2)C=C1
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR310020-500mg |
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid |
1335220-62-6 | 500mg |
£126.00 | 2022-10-11 | ||
| abcr | AB338501-500 mg |
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; . |
1335220-62-6 | 95% | 500mg |
€215.40 | 2023-04-26 | |
| abcr | AB338501-1 g |
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; . |
1335220-62-6 | 95% | 1g |
€389.60 | 2023-04-26 | |
| Matrix Scientific | 066922-500mg |
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}-benzoic acid, >95% |
1335220-62-6 | >95% | 500mg |
$262.00 | 2023-09-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00914610-1g |
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid |
1335220-62-6 | 95% | 1g |
¥1211.0 | 2023-04-03 | |
| abcr | AB338501-500mg |
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; . |
1335220-62-6 | 95% | 500mg |
€215.40 | 2025-04-21 | |
| abcr | AB338501-1g |
4-{[cis-2,6-Dimethylmorpholin-4-yl]methyl}benzoic acid, 95%; . |
1335220-62-6 | 95% | 1g |
€389.60 | 2025-04-21 | |
| A2B Chem LLC | AI82213-1mg |
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid |
1335220-62-6 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI82213-5mg |
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid |
1335220-62-6 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI82213-10mg |
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid |
1335220-62-6 | >95% | 10mg |
$240.00 | 2024-04-20 |
4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid
Recent Advances in the Study of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid (CAS: 1335220-62-6)
The compound 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid (CAS: 1335220-62-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the role of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its unique structural features, including the morpholine ring and benzoic acid moiety, contribute to its ability to modulate biological pathways with high specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the interaction between p53 and MDM2, a critical target in cancer therapy.
In addition to its role in cancer research, this compound has shown promise in the development of anti-inflammatory agents. A recent preclinical study revealed that derivatives of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid exhibit potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammatory diseases. The study, conducted by researchers at the University of Cambridge, utilized advanced computational modeling and in vitro assays to validate the compound's mechanism of action.
Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A 2024 publication in ACS Chemical Neuroscience reported that 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The study emphasized the importance of the stereochemistry (2R,6S) in achieving optimal bioavailability and target engagement.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid with high enantiomeric purity. A team at MIT developed a novel catalytic asymmetric synthesis route, achieving a 92% yield and >99% enantiomeric excess (ee). This breakthrough, published in Angewandte Chemie, addresses previous challenges in large-scale production and opens new avenues for industrial applications.
Looking ahead, researchers are exploring the compound's potential in combination therapies and as a scaffold for multifunctional drug design. Its modular structure allows for facile derivatization, making it a versatile tool in medicinal chemistry. Ongoing clinical trials are expected to provide further insights into its safety and efficacy profile, particularly in oncology and inflammatory disease indications.
In conclusion, 4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid represents a promising chemical entity with diverse therapeutic applications. The latest research underscores its importance as both a pharmacological tool and a potential drug candidate, warranting continued investigation in multiple disease areas.
1335220-62-6 (4-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)